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Compound of Interest

Compound Name: 2-Phenylisonicotinonitrile

Cat. No.: B1349397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known and anticipated

safety and handling precautions for 2-Phenylisonicotinonitrile. Due to a lack of a publicly

available, comprehensive Safety Data Sheet (SDS) specifically for this compound, data for the

structurally similar compound, Phenylacetonitrile, has been included for guidance and is clearly

labeled as such. All users should exercise caution and handle this chemical with the

assumption that it may possess hazards similar to related compounds, in addition to its

identified irritant properties. A thorough risk assessment should be conducted before any

handling or use.

Hazard Identification and Classification
Based on notifications to the ECHA Classification & Labelling Inventory, 2-
Phenylisonicotinonitrile is classified as an irritant.

Table 1: GHS Hazard Classification for 2-Phenylisonicotinonitrile
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Hazard Class
Hazard
Category

Hazard
Statement

Pictogram Signal Word

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation
alt text Warning

Serious Eye

Damage/Eye

Irritation

Category 2

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity —

Single Exposure

(Respiratory

Tract Irritation)

Category 3

H335: May

cause respiratory

irritation

Physical and Chemical Properties
Specific physical and chemical property data for 2-Phenylisonicotinonitrile are not readily

available. The following table provides data for the structurally related compound,

Phenylacetonitrile, for estimation purposes.

Table 2: Physical and Chemical Properties of Phenylacetonitrile (CAS No. 140-29-4)
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Property Value

Physical State Liquid

Color Colorless to slightly pale yellow

Odor Aromatic

Melting Point/Freezing Point -24°C

Boiling Point/Range 230°C

Flash Point 101°C

Vapor Pressure 0.1 kPa @ 60°C

Relative Density 1.02

Water Solubility Insoluble (100mg/L, 25°C)

Solubility in other solvents Soluble in Ether, Alcohols, Acetone

Autoignition Temperature 590°C

Source: TCI Chemicals Safety Data Sheet for Phenylacetonitrile.[1]

Toxicological Information
Specific toxicological data, such as LD50 and LC50 values, for 2-Phenylisonicotinonitrile are

not available. The data below for Phenylacetonitrile indicates high toxicity. It is prudent to

handle 2-Phenylisonicotinonitrile with the assumption of significant toxicity.

Table 3: Acute Toxicity Data for Phenylacetonitrile (CAS No. 140-29-4)

Route of Exposure Species Value
Hazard
Classification

Inhalation Mouse LC50: 100 mg/m³/2H Fatal if inhaled

Skin Rabbit -
Toxic in contact with

skin

Oral - - Toxic if swallowed
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Source: TCI Chemicals Safety Data Sheet for Phenylacetonitrile.[1]

Handling and Storage
4.1. Engineering Controls:

Work in a well-ventilated area.

Use a certified chemical fume hood for all manipulations of this compound.

Ensure that eyewash stations and safety showers are readily accessible.

4.2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber), a lab coat, and closed-toe

shoes.

Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol

generation, use a NIOSH-approved respirator with an appropriate cartridge.

4.3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust, fumes, or vapors.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

4.4. Storage:

Keep the container tightly closed.

Store in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.tcichemicals.com/BE/en/sds/P0128_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
Table 4: First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire and Explosion Hazard Data
Specific fire and explosion data for 2-Phenylisonicotinonitrile are not available. The following

information is based on Phenylacetonitrile.

Table 5: Fire and Explosion Data for Phenylacetonitrile (CAS No. 140-29-4)
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Property Value/Information

Flash Point 101°C

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards Arising from the Chemical
Emits toxic fumes under fire conditions,

including carbon oxides and nitrogen oxides.

Special Protective Equipment for Firefighters
Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Source: TCI Chemicals Safety Data Sheet for Phenylacetonitrile.[1]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 4.2).

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable container for disposal.

Experimental Protocols for Hazard Assessment
The following are summaries of standard OECD guidelines for assessing the known hazards of

2-Phenylisonicotinonitrile.

8.1. Skin Irritation Testing (Based on OECD Guideline 439: In Vitro Skin Irritation:

Reconstructed Human Epidermis Test Method)

Principle: This in vitro test uses a reconstructed human epidermis (RhE) model to assess the

potential of a chemical to cause skin irritation.[2] Cell viability is measured after exposure to

the test chemical.

Methodology:
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A three-dimensional RhE model, consisting of non-transformed human-derived epidermal

keratinocytes, is used.

The test chemical is applied topically to the RhE tissue.

After a defined exposure period, the tissue is rinsed.

Cell viability is determined using a colorimetric assay (e.g., MTT assay).

A reduction in cell viability below a certain threshold (typically ≤ 50%) indicates that the

substance is an irritant.

8.2. Eye Irritation Testing (Based on OECD Guideline 496: In Vitro Macromolecular Test

Method for Identifying Chemicals Inducing Serious Eye Damage and Chemicals Not Requiring

Classification for Eye Irritation or Serious Eye Damage)

Principle: This in vitro method assesses the potential of a chemical to cause serious eye

damage by measuring its ability to denature or disrupt a macromolecular matrix.

Methodology:

A macromolecular reagent is treated with the test chemical.

The amount of denaturation or disruption of the macromolecules is quantified.

The results are compared to those of reference chemicals to classify the test substance's

potential for causing serious eye damage.

8.3. Acute Inhalation Toxicity Testing (Based on OECD Guideline 403: Acute Inhalation Toxicity)

Principle: This in vivo test evaluates the toxicity of a substance when administered by

inhalation to rodents for a short period.[3]

Methodology:

Animals (typically rats) are exposed to the test substance as a gas, vapor, or aerosol in an

inhalation chamber for a defined period (usually 4 hours).
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Multiple concentration groups are used to determine a concentration-response

relationship.

Animals are observed for mortality and clinical signs of toxicity for at least 14 days post-

exposure.

The Lethal Concentration 50 (LC50), the concentration that is lethal to 50% of the test

animals, is calculated.

Logical Framework for Safe Handling
The following diagram illustrates the logical workflow for ensuring the safe handling of 2-
Phenylisonicotinonitrile.
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Caption: Logical workflow for the safe handling of 2-Phenylisonicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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